Cas no 105985-16-8 (2-Amino-N-hydroxy-2-phenylacetamide)

• Product Name: 2-Amino-N-hydroxy-2-phenylacetamide
• CAS No: 105985-16-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00243468
• CID: 126947
• PubChem ID: 2735348
• Update Time: 2025-10-29

2-Amino-N-hydroxy-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-hydroxy-2-phenylacetamide
• Benzeneacetamide, a-amino-N-hydroxy-
• (+-)-C-Amino-C-phenyl-acetohydroxamsaeure
• 2-amino-2-phenyl-acetohydroxamic acid
• 2-Amino-2-phenyl-acetohydroxamsaeure
• 2-Amino-2-phenyl-essigsaeure-hydroxyamid
• 2-amino-2-phenylethanehydroxamic acid
• 2-amino-N-hydroxy-2-phenyl-acetamide
• aminohydroxyphenylacetamide
• Benzeneacetamide,a-amino-N-hydroxy
• 2-amino-N-hydroxy-2-phenylacetamide (en)
• 6G-453S
• AKOS005070676
• MFCD00243468
• DTXSID10370685
• EN300-1154115
• N-hydroxy2-amino-2-phenylethanimidic acid
• CS-0365063
• J-508061
• 105985-16-8
• FT-0680498

• MDL： MFCD00243468
• Inchi： 1S/C8H10N2O2/c9-7(8(11)10-12)6-4-2-1-3-5-6/h1-5,7,12H,9H2,(H,10,11)
• InChI Key： GCRNUSPMADOFNN-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)N)NO

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.277
• Melting Point: 170-172°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599
• PSA: 75.35000
• LogP: 1.28300

2-Amino-N-hydroxy-2-phenylacetamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-hydroxy-2-phenylacetamide

2-Amino-N-hydroxy-2-phenylacetamide (CAS No. 105985-16-8): A Comprehensive Overview

2-Amino-N-hydroxy-2-phenylacetamide, also known by its CAS registry number 105985-16-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent advancements in research have shed light on its properties, mechanisms of action, and potential therapeutic uses.

The molecular structure of 2-Amino-N-hydroxy-2-phenylacetamide comprises a central acetyl group attached to a phenyl ring and an amino group. The hydroxylamine functionality introduces versatility in its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its role as a precursor in the development of bioactive compounds, particularly in the context of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the compound's potential as an anti-inflammatory agent. Investigations into its mechanism of action suggest that it may inhibit key inflammatory pathways, such as the NF-kB signaling cascade. This finding aligns with broader trends in drug discovery, where small molecules with specific inhibitory effects are sought after for their therapeutic potential.

In addition to its pharmacological applications, 2-Amino-N-hydroxy-2-phenylacetamide has been studied for its role in chemical synthesis. Its ability to act as a nucleophile or electrophile under specific reaction conditions makes it a valuable reagent in organic synthesis. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and selective transformations.

The compound's stability under various reaction conditions has also been a topic of interest. Researchers have examined its behavior under thermal and photochemical stimuli, revealing insights into its degradation pathways and potential for long-term storage. These studies are crucial for ensuring the reliability of the compound in both laboratory and industrial settings.

From an environmental perspective, the biodegradability and ecological impact of 2-Amino-N-hydroxy-2-phenylacetamide have been assessed. Preliminary findings suggest that it undergoes microbial degradation under aerobic conditions, which is promising for minimizing its environmental footprint. However, further research is required to fully understand its ecological implications.

In conclusion, 2-Amino-N-hydroxy-2-phenylacetamide (CAS No. 105985-16-8) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent research findings, underscores its potential as a key player in drug development and synthetic chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific progress.